Cas no 2228262-44-8 (1-tert-butyl-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-tert-butyl-4,4-difluorocyclohexan-1-amine
• CAS No: 2228262-44-8
• MF: C₁₀H₁₉F₂N
• MW: 191.261369943619
• CID: 6493950
• PubChem ID: 165715662
• Update Time: 2025-05-28

1-tert-butyl-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4,4-difluorocyclohexan-1-amine
• EN300-1950313
• 2228262-44-8

• Inchi： 1S/C10H19F2N/c1-8(2,3)9(13)4-6-10(11,12)7-5-9/h4-7,13H2,1-3H3
• InChI Key： PGIOPCQJBDTWHQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C(C)(C)C)N)F

Computed Properties

• Exact Mass: 191.14855593g/mol
• Monoisotopic Mass: 191.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-tert-butyl-4,4-difluorocyclohexan-1-amine

Exploring the Properties and Applications of 1-tert-butyl-4,4-difluorocyclohexan-1-amine (CAS No. 2228262-44-8)

In the realm of organic chemistry, 1-tert-butyl-4,4-difluorocyclohexan-1-amine (CAS No. 2228262-44-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its tert-butyl group and difluorocyclohexane backbone, is a subject of interest for researchers exploring novel pharmaceutical intermediates, agrochemicals, and material science innovations. Its molecular structure, which combines steric hindrance from the tert-butyl moiety with the electronic effects of fluorine atoms, makes it a versatile building block in synthetic chemistry.

The growing demand for fluorinated organic compounds in drug discovery has propelled the study of 1-tert-butyl-4,4-difluorocyclohexan-1-amine. Fluorination is a key strategy in modern medicinal chemistry, as it can enhance metabolic stability, bioavailability, and binding affinity. Researchers are particularly intrigued by how the difluorocyclohexane segment in this compound might influence its interactions with biological targets. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such structurally diverse molecules in virtual screening and lead optimization.

Beyond pharmaceuticals, 1-tert-butyl-4,4-difluorocyclohexan-1-amine has potential applications in the development of advanced liquid crystals and electronic materials. The incorporation of fluorine atoms often imparts desirable properties like thermal stability and low dielectric constants, which are critical for high-performance materials. With the rise of green chemistry initiatives, there is also a focus on developing sustainable synthetic routes for this compound, minimizing waste and energy consumption.

Another area of interest is the compound's role in catalysis and ligand design. The tert-butyl group can provide steric protection to reactive centers, while the amine functionality offers coordination sites for metal ions. This dual functionality makes 1-tert-butyl-4,4-difluorocyclohexan-1-amine a candidate for designing asymmetric catalysts, which are pivotal in producing enantiomerically pure compounds for the pharmaceutical and fine chemical industries.

In summary, 1-tert-butyl-4,4-difluorocyclohexan-1-amine (CAS No. 2228262-44-8) represents a fascinating intersection of structural complexity and functional versatility. Its applications span multiple high-growth sectors, from drug discovery to advanced materials, aligning with contemporary research priorities. As synthetic methodologies evolve and computational tools become more sophisticated, the exploration of this compound's full potential is expected to accelerate, offering exciting opportunities for innovation.